Cas no 1804802-47-8 (2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804802-47-8
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4836074
• Update Time: 2025-05-19

2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)2-1-16-5(15)4(3(2)6(17)18)19-8(12,13)14/h1H,(H,17,18)
• InChI Key： MXZJJZDOZSYIKB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=C(C=N1)C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804802-47-8)

The compound 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804802-47-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds, given its ability to modulate electronic and steric properties in molecular frameworks.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The trifluoromethyl and trifluoromethoxy groups in this compound contribute to these desirable characteristics, making it a valuable intermediate in the development of next-generation therapeutics. Additionally, the iodo substituent offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern synthetic chemistry.

From an environmental perspective, the use of halogenated compounds like 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid has been scrutinized due to concerns about persistence and bioaccumulation. However, advancements in green chemistry have led to more sustainable synthetic routes, minimizing ecological impact. This aligns with the growing trend of eco-friendly chemical synthesis, a topic frequently searched by professionals seeking to balance efficacy with environmental responsibility.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, it serves as a precursor for designing crop protection agents with improved pest resistance and lower toxicity profiles. Its structural motifs are also explored in materials science, particularly in the development of organic electronic materials, where fluorinated aromatics enhance charge transport properties. These interdisciplinary applications highlight its versatility and relevance in cutting-edge scientific endeavors.

Analytical characterization of CAS No. 1804802-47-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for industrial and academic use. Researchers often inquire about its solubility, stability, and storage conditions, which are critical for handling and experimental reproducibility. Proper storage under inert atmospheres and low temperatures is recommended to maintain its integrity over time.

As the scientific community continues to explore multifunctional pyridine derivatives, 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylic acid remains a focal point for innovation. Its combination of reactivity, stability, and functional diversity positions it as a cornerstone in the design of advanced molecular architectures. Future research may uncover even broader applications, solidifying its role in the ever-evolving landscape of chemical sciences.